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Compound of Interest

Compound Name: Camphene hydrate
CAS No.: 465-31-6
Cat. No.: B15939070
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of camphene hydrate, a bicyclic
monoterpenoid alcohol. It details the chemical identity, physicochemical properties, synthesis,
and analytical methods for this compound. While direct pharmacological and toxicological data
on camphene hydrate is limited, this guide also explores the biological activities of structurally
related compounds to offer potential areas for future research and drug discovery.

Chemical Identity and Properties

Camphene hydrate, a derivative of camphene, is a saturated bicyclic monoterpenoid.

Table 1: Chemical Identifiers of Camphene Hydrate
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Identifier Value

CAS Number 465-31-6

IUPAC Name 2,3,3-trimethylbicyclo[2.2.1]heptan-2-ol
Molecular Formula C10H180

Molecular Weight 154.25 g/mol

Synonyms 3-Methylcamphenilol, 2,3,3-trimethyl-2-

norbornanol, Camphenilanol, 3-methyl-

Table 2: Physicochemical Properties of Camphene Hydrate

Property Value Source
Colorless to pale yellow
Appearance _ _ _
crystalline solid (estimated)
_ _ 149.00 to 151.00 °C @ 760.00
Melting Point
mm Hg
- _ 204.00 to 207.00 °C @ 760.00
Boiling Point
mm Hg
177.00 °F (80.56 °C)
Flash Point (Tagliabue Closed Cup,

estimated)

Vapor Pressure

0.068 mmHg @ 25.00 °C

(estimated)

Soluble in alcohol; Water

Solubility solubility: 863.1 mg/L @ 25 °C
(estimated)
logP (o/w) 2.650 (estimated)

Synthesis and Experimental Protocols
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The primary method for synthesizing camphene hydrate is through the acid-catalyzed
hydration of camphene.

Experimental Protocol: Hydration of Camphene

This protocol describes the synthesis of camphene hydrate and its isomers, isoborneol and
borneol, via the hydration of camphene using a solid acid catalyst.

Materials:

Camphene

Aqueous acetone (1:1, v/v)

Solid acid catalyst (e.qg., tungstophosphoric acid immobilized on a support)

Nonane (internal standard)

Jacketed batch reactor (200 mL)

Gas chromatograph (GC) with a DB-1 column or equivalent

Procedure:

The jacketed batch reactor is maintained at a constant temperature of 50 °C.

e The reactor is loaded with 114 mL of aqueous acetone (1:1, v/v) and 0.482 g of the solid acid
catalyst.

e The reaction is initiated by the addition of 7.5 mmol of camphene.

e Nonane is added as an internal standard for quantitative analysis.

o Samples are withdrawn from the reactor at regular intervals to monitor the progress of the
reaction.

e The samples are analyzed by gas chromatography to determine the conversion of
camphene and the selectivity towards camphene hydrate, isoborneol, and borneol.
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Figure 1: Reaction Scheme for the Hydration of Camphene
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Caption: Acid-catalyzed hydration of camphene yields a mixture of products.

Analytical Methods

Gas chromatography (GC) coupled with mass spectrometry (MS) is the primary analytical
technique for the identification and quantification of camphene hydrate.

Table 3: Gas Chromatography Parameters for Camphene Hydrate Analysis
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Parameter Value

Hewlett Packard Gas Chromatograph (or

Instrument
equivalent)
Column 30 m x 0.25 mm DB-1 column
Injector Temperature 180 °C
Detector Temperature 300 °C
Internal Standard Nonane

Biological and Pharmacological Profile (Inferred
from Related Compounds)

Direct and extensive research on the biological activities and signaling pathways of camphene
hydrate is currently limited in publicly available literature. However, the pharmacological
profiles of structurally similar bicyclic monoterpenoids, such as borneol and fenchol, as well as
derivatives of the related fenchone, have been investigated. These studies may provide
insights into the potential biological activities of camphene hydrate.

Cannabinoid Receptor Activity of Fenchone Derivatives

Recent studies on derivatives of fenchone, which shares the bicyclo[2.2.1]heptane core
structure, have identified potent and selective ligands for the cannabinoid receptor 2 (CB2). For
instance, 2-(2',6'-dimethoxy-4'-(2"-methyloctan-2"-yl)phenyl)-1,3,3-
trimethylbicyclo[2.2.1]heptan-2-ol, a fenchone derivative, demonstrated high affinity (Ki = 3.51
nM) and selectivity for the human CB2 receptor, acting as a potent agonist. T[1]his suggests
that the bicyclic scaffold of camphene hydrate could be a starting point for designing novel
CB2 receptor modulators.

Figure 3: Potential Drug Discovery Pathway for Camphene Hydrate Analogs
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Caption: A logical workflow for developing therapeutic agents from the camphene hydrate
scaffold.

Anthelmintic Activity of a Synthetic Camphor Derivative

A study on a synthetic camphor derivative, (E)-2-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-
ylidene)amino)phenol, demonstrated significant in vivo efficacy against Toxocara canis infection
in mice, suggesting potential as an anthelmintic drug candidate. While this compound is not a
direct derivative of camphene hydrate, it highlights the potential of the bicyclo[2.2.1]heptane
framework in antiparasitic drug discovery.

Conclusion and Future Directions
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Camphene hydrate is a well-characterized compound in terms of its chemical identity and
synthesis. However, a significant knowledge gap exists regarding its biological activities and
potential therapeutic applications. The promising findings for structurally related bicyclic
monoterpenoids, particularly in the areas of cannabinoid receptor modulation and anthelmintic
activity, underscore the potential of the camphene hydrate scaffold as a valuable starting point
for medicinal chemistry and drug development programs. Future research should focus on in-
depth in vitro and in vivo studies to elucidate the pharmacological and toxicological profile of
camphene hydrate and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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